1-ethyl-5-(trifluoromethyl)-1H-benzimidazole

• IUPAC Name: 1-ethyl-5-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C10H9F3N2/c1-2-15-6-14-8-5-7(10(11,12)13)3-4-9(8)15/h3-6H,2H2,1H3
• InChI Key: GVRURIXNOTXYIW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1C=CC(=C2)C(F)(F)F
• Molecular Formula: C10H9F3N2
• Molecular Weight: 214.19 g/mol

Description

1-Ethyl-5-(trifluoromethyl)-1H-benzimidazole is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzimidazole derivative that has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-ethyl-5-(trifluoromethyl)-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation and cancer. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. It has also been shown to inhibit the activity of various protein kinases, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
1-Ethyl-5-(trifluoromethyl)-1H-benzimidazole has been shown to exhibit potent biochemical and physiological effects in various in vitro and in vivo models. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

1-Ethyl-5-(trifluoromethyl)-1H-benzimidazole has several advantages for lab experiments, including its high potency and selectivity for various enzymes and signaling pathways. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the main limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 1-ethyl-5-(trifluoromethyl)-1H-benzimidazole. One of the most promising directions is the development of this compound as a potential drug candidate for the treatment of various diseases, including cancer and diabetes. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 1-ethyl-5-(trifluoromethyl)-1H-benzimidazole can be achieved using different methods. One of the most common methods involves the reaction of 2-aminobenzimidazole with trifluoroacetic anhydride and ethyl iodide. The reaction is carried out in the presence of a base such as potassium carbonate, and the product is purified using column chromatography. Other methods involve the use of different reagents and solvents, but the basic reaction mechanism remains the same.

Scientific Research Applications

1-Ethyl-5-(trifluoromethyl)-1H-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit potent anti-inflammatory and anti-cancer activities. It has also been studied as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.